Cas no 933703-11-8 (4-aminopyrimidine-2-carboxylic acid)

4-aminopyrimidine-2-carboxylic acid structure
933703-11-8 structure
Product Name:4-aminopyrimidine-2-carboxylic acid
CAS No:933703-11-8
MF:C5H5N3O2
MW:139.112100362778
CID:999622
PubChem ID:22172594
Update Time:2024-10-26

4-aminopyrimidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-aminopyrimidine-2-carboxylic acid
    • 2-Pyrimidinecarboxylic acid, 4-amino-
    • 4-Amino-2-pyrimidinecarboxylic acid (ACI)
    • CS-0372636
    • 933703-11-8
    • EN300-131554
    • DTXSID70623205
    • SCHEMBL5119246
    • MFCD11977609
    • AT18255
    • Inchi: 1S/C5H5N3O2/c6-3-1-2-7-4(8-3)5(9)10/h1-2H,(H,9,10)(H2,6,7,8)
    • InChI Key: NUILQFNJMVDDJG-UHFFFAOYSA-N
    • SMILES: O=C(C1N=C(N)C=CN=1)O

Computed Properties

  • Exact Mass: 139.03800
  • Monoisotopic Mass: 139.038176411g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 139
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 89.1Ų

Experimental Properties

  • PSA: 89.10000
  • LogP: 0.33820

4-aminopyrimidine-2-carboxylic acid Pricemore >>

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